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Introduction: Thiokol® polymers are a class of synthetic polysulfide elastomers known for their
excellent resistance to solvents, fuels, and weathering, as well as their low gas permeability.[1]
[2][3] These properties make them ideal for demanding applications, primarily as sealants and
adhesives in the aerospace, construction, and automotive industries.[1][2][4] The performance
and reliability of these materials in their final application depend critically on their mechanical
properties after curing.

Curing of liquid Thiokol® polymers (Thiokol® LP) is typically an oxidative process where
terminal thiol (-SH) groups are converted into disulfide (-S-S-) bonds, transforming the liquid
polymer into a solid, cross-linked elastomer.[2][4] The extent of this cross-linking and the
formulation of the polymer system (including fillers and plasticizers) dictate the final mechanical
characteristics.[5][6] This document provides detailed protocols for characterizing key
mechanical properties of cured Thiokol® polymers to ensure quality control and fitness-for-
purpose in research and development settings.

Curing Mechanism of Thiokol® Liquid Polymers

The fundamental curing reaction for Thiokol® liquid polysulfide polymers involves the oxidation
of the terminal mercaptan (thiol) groups. This process links the polymer chains together,
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forming a durable elastomeric network. Oxygen-donating materials, such as manganese
dioxide, are commonly used as curing agents to facilitate this reaction.[2]
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Caption: Oxidative curing of Thiokol® liquid polymer.

Key Mechanical Properties and Test Protocols

A comprehensive evaluation of cured Thiokol® polymers requires the assessment of several
key mechanical properties. The following sections detail the significance of each property and
provide standardized protocols for their measurement.

Tensile Properties (Strength, Elongation, and Modulus)

Tensile testing reveals the fundamental stress-strain behavior of the material.

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.torayfinechemicals.com/english/products/poly/
https://www.benchchem.com/product/b075076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Tensile Strength: The maximum stress the material can withstand while being stretched
before breaking.

» Elongation: The percentage increase in length at the point of fracture, indicating the
material's ductility.

e Modulus: The stiffness of the material, or its resistance to elastic deformation under load.

Quantitative Data Summary: Tensile Properties
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Formulation /

Property . Value Reference
Condition
) LP-32 with 50 pbw
Tensile Strength ) 4.22 MPa [5]
SRF Carbon Filler
LP-32 with 15 pbw
o 1.23 MPa [5]
Plasticizer
LP-32 with 30 pbw
o 0.89 MPa [5]
Plasticizer
LP-32, Original (Heat
1.26 MPa [5]
Age Test)
LP-32, Heat Aged (1
1.45 MPa [5]
month @ 70°C)
) LP-32 with 50 pbw
Elongation at Break ) 290% [5]
SRF Carbon Filler
LP-32 with 15 pbw
o 573% [5]
Plasticizer
LP-32 with 30 pbw
o 568% [5]
Plasticizer
LP-32, Original (Heat
393% [5]
Age Test)
LP-32, Heat Aged (1
400% [5]
month @ 70°C)
LP-32 with 50 pbw
100% Modulus 1.34 MPa [5]

SRF Carbon Filler

LP-32 with 15 pbw
Plasticizer

0.52 MPa

[5]

LP-32 with 30 pbw

Plasticizer

0.34 MPa

[5]

Experimental Protocol: Tensile Properties (Adapted from ASTM D412)
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» Objective: To determine the tensile strength, elongation at break, and modulus of cured
Thiokol® polymer specimens.

e Apparatus:

o

Tensile testing machine with a suitable load cell.

[¢]

Die for cutting dumbbell-shaped test specimens.

[¢]

Thickness gauge.

[e]

Extensometer (optional, for precise modulus measurement).
e Specimen Preparation:

o Prepare the Thiokol® polymer formulation by thoroughly mixing the base polymer with the
curing agent and any other additives (e.g., fillers, plasticizers) according to the
manufacturer's instructions.[7][8]

o Cast the mixed, uncured polymer into flat sheets of uniform thickness (typically 2 mm).

o Cure the sheets at standard conditions (23 + 2°C and 50 * 5% relative humidity) for the

time specified by the formulation (e.g., 7-14 days), unless otherwise required.
o Cut at least five dumbbell-shaped specimens from the cured sheet using a sharp die.

e Procedure:

[e]

Measure the thickness and width of the narrow section of each specimen.

o

Place the specimen securely in the grips of the tensile testing machine.

Set the machine to a constant rate of grip separation (e.g., 500 mm/min).

[¢]

[e]

Start the test and record the force and elongation until the specimen ruptures.

e Calculation:

o Tensile Strength (MPa): (Maximum Force) / (Original Cross-Sectional Area)
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o Elongation (%): ((Final Length at Rupture - Initial Length) / Initial Length) x 100

o Modulus (MPa): (Stress at a given strain, e.g., 100%) / (Strain)

» Reporting: Report the median values of tensile strength, elongation at break, and modulus
from the tested specimens.

Hardness

Hardness measures the resistance of the material to local indentation. For elastomers like
Thiokol®, it is typically measured on the Shore A scale. This property is a quick indicator of
proper cure and overall material stiffness.

Quantitative Data Summary: Hardness

Formulation / Condition Hardness (Shore A) Reference
LP-32 without Filler 19 [5]
LP-32 with 30 pbw SRF

: 48 [5]
Carbon Filler
LP-32 with 50 pbw SRF

: 57 [5]
Carbon Filler
LP-32 with 15 pbw Plasticizer 33 [5]
LP-32 with 30 pbw Plasticizer 24 [5]
LP-32, Original (Heat Age Test) 38 [5]
LP-32, Heat Aged (1 month @

42 [5]

70°C)

Experimental Protocol: Indentation Hardness (Adapted from ASTM C661)

e Objective: To determine the indentation hardness of cured Thiokol® polymer using a Shore A
durometer.[9]

e Apparatus:
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o Shore A Durometer.

o Aflat, rigid surface to support the specimen.

e Specimen Preparation:

o Use a cured specimen with a minimum thickness of 6 mm. Thinner specimens may be
stacked to achieve the required thickness, ensuring no air is trapped between layers.

o The specimen should be large enough to allow for at least 12 mm of space between the
indentation point and any edge.

e Procedure:

[¢]

Place the specimen on a hard, flat surface.

Hold the durometer in a vertical position and press the indenter foot firmly and quickly onto

o

the specimen, without shock.

Read the hardness value on the durometer dial within one second of the presser foot

[¢]

being in firm contact with the specimen.

o

Take at least five readings at different positions on the specimen, at least 6 mm apatrt.
 Calculation: Calculate the average of the recorded readings.

e Reporting: Report the average hardness value on the Shore A scale.

Compression Set

Compression set is a critical property for sealing applications, as it measures the ability of an
elastomer to retain its elastic properties after prolonged compressive stress.[10] A low
compression set value indicates that the material is better able to maintain a sealing force over
time.[10][11]

Experimental Protocol: Compression Set (Adapted from ASTM D395, Method B)
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e Objective: To measure the residual deformation of a cured Thiokol® polymer specimen after
being subjected to prolonged compressive stress at a specific temperature.

e Apparatus:
o Compression device consisting of two parallel, flat steel plates with spacers.
o Oven with controlled temperature.
o Cylindrical test specimens (typically 12.5 mm thick and 29 mm in diameter).
e Specimen Preparation:

o Prepare cured cylindrical specimens by molding or by die-cutting from a cured sheet of the
required thickness.

e Procedure:
o Measure the initial thickness of the specimen (to).
o Place the specimen between the plates of the compression device.

o Compress the specimen by 25% of its original thickness using spacers of the appropriate
height (tn). The spacer height will be 75% of the initial specimen thickness.

o Place the entire device in an oven at a specified temperature (e.g., 70°C) for a set duration
(e.g., 22 hours).[12]

o After the specified time, remove the device from the oven and immediately remove the
specimen from the device.

o Allow the specimen to cool at room temperature for 30 minutes.
o Measure the final thickness of the specimen (ti).
 Calculation:

o Compression Set (%) = [(to - ti) / (to - tn)] X 100
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e Reporting: Report the compression set percentage, along with the test duration and
temperature.

Overall Experimental Workflow

The characterization of cured Thiokol® polymers follows a logical workflow, from initial material
preparation to final data analysis. This ensures that results are consistent, repeatable, and
comparable.
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Caption: General workflow for mechanical property testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b075076?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Thiokol_(polymer)
https://www.torayfinechemicals.com/english/products/poly/
https://www.torayfinechemicals.com/english/products/poly/
https://ijamtes.org/gallery/239-dec.pdf
https://img1.wsimg.com/blobby/go/5183fc2d-71b5-45e2-9bec-af80ca0d9817/downloads/1bv2935vh_188707.pdf
https://www.scribd.com/document/861491692/Thiokol-LP-32-Polysulfide-Resin
https://pccc.icrc.ac.ir/article_75739_c799440ec1e8fbc6ef4375987b0a4bcd.pdf
https://holcimpolyspec.com/wp-content/uploads/bsk-pdf-manager/2023/04/TECHNICAL-DATA-SHEET_Thiokol-2282_04.2023.pdf
https://www.scribd.com/document/747235971/EAMIC-THIOKOL-2225-TDS
https://www.ascouncil.org/sealant-test-methods
https://alpinepolytech.com/mechanical-testing/compression-set/
https://www.polymerservice-merseburg.de/en/dienstleistungen/pruefmethodik/mechanische-pruefungen/druckbeanspruchung/druckverformungsrest
https://www.polymerservice-merseburg.de/en/dienstleistungen/pruefmethodik/mechanische-pruefungen/druckbeanspruchung/druckverformungsrest
https://www.prepol.com/downloads/compression-set/
https://www.benchchem.com/product/b075076#characterization-of-mechanical-properties-of-cured-thiokol-polymers
https://www.benchchem.com/product/b075076#characterization-of-mechanical-properties-of-cured-thiokol-polymers
https://www.benchchem.com/product/b075076#characterization-of-mechanical-properties-of-cured-thiokol-polymers
https://www.benchchem.com/product/b075076#characterization-of-mechanical-properties-of-cured-thiokol-polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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